Cas no 931656-86-9 (1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine)

1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine is a specialized organic compound featuring a piperazine core functionalized with both a 3-methyl-4-nitrobenzoyl group and a 2-phenylethenesulfonyl moiety. This structure confers unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the nitro and sulfonyl groups enhances electrophilic character, facilitating selective modifications. Its well-defined molecular architecture allows for precise control in synthetic pathways, making it valuable for applications requiring tailored chemical properties. The compound's stability under standard handling conditions further supports its use in laboratory-scale and industrial processes.
1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine structure
931656-86-9 structure
Product Name:1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
CAS No:931656-86-9
MF:C20H21N3O5S
MW:415.46284365654
CID:5455396
PubChem ID:2674648
Update Time:2025-06-07

1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Z29528701
    • EN300-26596449
    • AKOS001364453
    • 931656-86-9
    • 1-(3-methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
    • 1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
    • Inchi: 1S/C20H21N3O5S/c1-16-15-18(7-8-19(16)23(25)26)20(24)21-10-12-22(13-11-21)29(27,28)14-9-17-5-3-2-4-6-17/h2-9,14-15H,10-13H2,1H3/b14-9+
    • InChI Key: QJHQKLIGIZYADS-NTEUORMPSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=CC(=C(C)C=2)[N+](=O)[O-])=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 415.12019195g/mol
  • Monoisotopic Mass: 415.12019195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 112Ų

1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26596449-0.05g
1-(3-methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
931656-86-9 95.0%
0.05g
$212.0 2025-03-20
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.